Cas no 35930-38-2 (Leiocalycin)

• Product Name: Leiocalycin
• CAS No: 35930-38-2
• MF: C₁₈H₁₄O₇
• MW: 342.299565792084
• CID: 2020994
• PubChem ID: 44257504
• Update Time: 2025-04-21

Leiocalycin Chemical and Physical Properties

Names and Identifiers

• Leiocalycin
• Leiocalyin
• 2-Hydroxy-1,3-dimethoxy-8,9-methylenedioxypterocarpene
• 35930-38-2
• 14,16-dimethoxy-5,7,11,19-tetraoxapentacyclo[10.8.0.02,10.04,8.013,18]icosa-1(12),2,4(8),9,13,15,17-heptaen-15-ol
• LMPK12070157
• 14,16-dimethoxy-5,7,11,19-tetraoxapentacyclo(10.8.0.02,10.04,8.013,18)icosa-1(12),2,4(8),9,13,15,17-heptaen-15-ol

• Inchi： 1S/C18H14O7/c1-20-14-5-13-15(18(21-2)16(14)19)17-9(6-22-13)8-3-11-12(24-7-23-11)4-10(8)25-17/h3-5,19H,6-7H2,1-2H3
• InChI Key： QBUHOSURLPCJPE-UHFFFAOYSA-N
• SMILES： COC1C(O)=C(OC)C2=C(OCC3C4C(=CC5=C(C=4)OCO5)OC=32)C=1

Computed Properties

• Exact Mass: 342.07395278Da
• Monoisotopic Mass: 342.07395278Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.188
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Pterocarpans
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Furanoisoflavonoids Pterocarpans